Cas no 1005077-74-6 (tert-butyl 6-amino-2-azabicyclo[2.2.1]heptane-2-carboxylate)

Product Description: tert-Butyl 6-amino-2-azabicyclo[2.2.1]heptane-2-carboxylate is a bicyclic amine derivative featuring a rigid norbornane-like scaffold with a protected amine functionality. The tert-butyloxycarbonyl (Boc) group enhances stability, making it suitable for synthetic applications requiring selective deprotection. Its constrained ring system offers stereochemical control, valuable in medicinal chemistry for designing bioactive compounds, particularly in peptidomimetics and chiral auxiliaries. The primary amine at the 6-position allows further functionalization, enabling diverse derivatization pathways. This compound is commonly employed as a building block in asymmetric synthesis and pharmaceutical intermediates, where its structural rigidity and reactivity profile contribute to precise molecular design. High purity grades ensure reproducibility in research and industrial applications.
tert-butyl 6-amino-2-azabicyclo[2.2.1]heptane-2-carboxylate structure
1005077-74-6 structure
Product Name:tert-butyl 6-amino-2-azabicyclo[2.2.1]heptane-2-carboxylate
CAS No:1005077-74-6
MF:C11H20N2O2
MW:212.288702964783
MDL:MFCD09040750
CID:2092313
PubChem ID:16228789
Update Time:2025-07-02

tert-butyl 6-amino-2-azabicyclo[2.2.1]heptane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 6-amino-2-azabicyclo[2.2.1]heptane-2-carboxylate hydrochloride
    • 6-Amino-2-aza-bicyclo[2.2.1]heptane-2-carboxylic acid tert-butyl ester
    • tert-butyl 6-amino-2-azabicyclo[2.2.1]heptane-2-carboxylate
    • SB73944
    • 6-Amino-2-boc-2-azabicyclo[2.2.1]heptane
    • tert-butyl6-amino-2-azabicyclo[2.2.1]heptane-2-carboxylate
    • TERT-BUTYL (1R,4R,6S)-6-AMINO-2-AZABICYCLO[2.2.1]HEPTANE-2-CARBOXYLATE
    • WDLJVXLPYIOWOZ-UHFFFAOYSA-N
    • SCHEMBL1975761
    • 2-Boc-6-amino-2-azabicyclo[2.2.1]heptane
    • (1S,4S,6S)-2-Boc-2-azabicyclo[2.2.1]heptan-6-amine
    • 2-Azabicyclo[2.2.1]heptane-2-carboxylic acid, 6-amino-, 1,1-dimethylethyl ester
    • endo-2-Boc-6-amino-2-azabicyclo[2.2.1]heptane
    • EN300-27793
    • SY264731
    • MFCD30256616
    • SY344295
    • CS-0155476
    • MFCD28559204
    • SB30059
    • 1005077-74-6
    • AS-35050
    • AKOS009108625
    • QBC53991
    • 873-855-8
    • tert-butyl 6-amino-2-azabicyclo(2.2.1)heptane-2-carboxylate
    • MDL: MFCD09040750
    • Inchi: 1S/C11H20N2O2/c1-11(2,3)15-10(14)13-6-7-4-8(12)9(13)5-7/h7-9H,4-6,12H2,1-3H3
    • InChI Key: WDLJVXLPYIOWOZ-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1CC2CC(C1C2)N)=O

Computed Properties

  • Exact Mass: 212.152477885g/mol
  • Monoisotopic Mass: 212.152477885g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 55.6Ų

tert-butyl 6-amino-2-azabicyclo[2.2.1]heptane-2-carboxylate Pricemore >>

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abcr
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6-Amino-2-aza-bicyclo[2.2.1]heptane-2-carboxylic acid t-butyl ester; .
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